![molecular formula C22H24N2O4S B301104 (2E,5Z)-5-(2,4-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one](/img/structure/B301104.png)
(2E,5Z)-5-(2,4-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one
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Overview
Description
(2E,5Z)-5-(2,4-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, also known as DMEET, is a thiazolidinone derivative that has gained attention in recent years due to its potential therapeutic applications. This compound has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The mechanism of action of (2E,5Z)-5-(2,4-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of immune responses, inflammation, and cell survival. This compound has been shown to inhibit the activation of NF-κB by preventing the phosphorylation and degradation of IκBα, which is an inhibitor of NF-κB. This results in the suppression of pro-inflammatory cytokine production and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species and increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. Additionally, this compound has been found to reduce the levels of lipid peroxidation products and increase the levels of glutathione, which is an important antioxidant molecule. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2E,5Z)-5-(2,4-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments is its high purity and stability. This compound has been synthesized using a reliable method that yields high purity and high yield of the compound. Additionally, this compound has been found to be stable under various conditions, which makes it suitable for long-term storage and use in lab experiments. One limitation of using this compound in lab experiments is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on (2E,5Z)-5-(2,4-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. One direction is to further investigate its mechanism of action and identify the molecular targets that are involved in its anti-inflammatory, antioxidant, and anticancer properties. Another direction is to explore the potential therapeutic applications of this compound in various diseases such as inflammatory disorders, neurodegenerative diseases, and cardiovascular diseases. Additionally, the development of new synthesis methods for this compound may lead to the discovery of new derivatives with improved properties.
Synthesis Methods
The synthesis of (2E,5Z)-5-(2,4-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one involves the reaction of 2,4-dimethoxybenzaldehyde and 4-ethoxyaniline in ethanol, followed by the addition of ethyl acetoacetate and ammonium acetate. The resulting product is then purified using column chromatography to obtain this compound as a yellow solid with a melting point of 230-232°C. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
(2E,5Z)-5-(2,4-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, this compound has been found to scavenge free radicals and protect cells from oxidative stress. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation.
properties
Molecular Formula |
C22H24N2O4S |
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Molecular Weight |
412.5 g/mol |
IUPAC Name |
(5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-2-(4-ethoxyphenyl)imino-3-ethyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C22H24N2O4S/c1-5-24-21(25)20(13-15-7-10-18(26-3)14-19(15)27-4)29-22(24)23-16-8-11-17(12-9-16)28-6-2/h7-14H,5-6H2,1-4H3/b20-13-,23-22? |
InChI Key |
LYQPYPHWUXRFFU-APOQOXIPSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=C(C=C(C=C2)OC)OC)/SC1=NC3=CC=C(C=C3)OCC |
SMILES |
CCN1C(=O)C(=CC2=C(C=C(C=C2)OC)OC)SC1=NC3=CC=C(C=C3)OCC |
Canonical SMILES |
CCN1C(=O)C(=CC2=C(C=C(C=C2)OC)OC)SC1=NC3=CC=C(C=C3)OCC |
Origin of Product |
United States |
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